3-(2-Bromo-3-phenylallyl)-8-propionyl-3,8-diazabicyclo[3.2.1]octane
3-(2-Bromo-3-phenylallyl)-8-propionyl-3,8-diazabicyclo[3.2.1]octane
Brand Name:
Vulcanchem
CAS No.:
1794-42-9
VCID:
VC0238870
InChI:
InChI=1S/C18H23BrN2O/c1-2-18(22)21-15-9-10-16(21)13-20(12-15)11-5-7-14-6-3-4-8-17(14)19/h3-8,15-16H,2,9-13H2,1H3/b7-5+
SMILES:
CCC(=O)N1C2CCC1CN(C2)CC=CC3=CC=CC=C3Br
Molecular Formula:
C18H23BrN2O
Molecular Weight:
363.3 g/mol
3-(2-Bromo-3-phenylallyl)-8-propionyl-3,8-diazabicyclo[3.2.1]octane
CAS No.: 1794-42-9
Main Products
VCID: VC0238870
Molecular Formula: C18H23BrN2O
Molecular Weight: 363.3 g/mol
![3-(2-Bromo-3-phenylallyl)-8-propionyl-3,8-diazabicyclo[3.2.1]octane - 1794-42-9](/images/no_structure.jpg)
| CAS No. | 1794-42-9 |
|---|---|
| Product Name | 3-(2-Bromo-3-phenylallyl)-8-propionyl-3,8-diazabicyclo[3.2.1]octane |
| Molecular Formula | C18H23BrN2O |
| Molecular Weight | 363.3 g/mol |
| IUPAC Name | 1-[3-[(E)-3-(2-bromophenyl)prop-2-enyl]-3,8-diazabicyclo[3.2.1]octan-8-yl]propan-1-one |
| Standard InChI | InChI=1S/C18H23BrN2O/c1-2-18(22)21-15-9-10-16(21)13-20(12-15)11-5-7-14-6-3-4-8-17(14)19/h3-8,15-16H,2,9-13H2,1H3/b7-5+ |
| Standard InChIKey | LDDRDIZNVOWRPM-FNORWQNLSA-N |
| Isomeric SMILES | CCC(=O)N1C2CCC1CN(C2)C/C=C/C3=CC=CC=C3Br |
| SMILES | CCC(=O)N1C2CCC1CN(C2)CC=CC3=CC=CC=C3Br |
| Canonical SMILES | CCC(=O)N1C2CCC1CN(C2)CC=CC3=CC=CC=C3Br |
| Synonyms | 3-(2-Bromo-3-phenylallyl)-8-propionyl-3,8-diazabicyclo[3.2.1]octane |
| PubChem Compound | 6433296 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume